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Compound of Interest

Compound Name: PF-04701475

Cat. No.: B15616385

For researchers and scientists engaged in drug development, the proper handling and disposal
of investigational compounds like PF-04701475 is a critical component of laboratory safety and
regulatory compliance. This guide provides essential information and a step-by-step
operational plan for the appropriate disposal of PF-04701475, ensuring the safety of laboratory
personnel and the protection of the environment.

Safety and Hazard Information

PF-04701475 is a potent and selective AMPAR positive allosteric potentiator. As with any active
pharmaceutical ingredient, it is crucial to be aware of its potential hazards. The following table
summarizes key safety information.
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Hazard Category

Description

Precautionary Precautionary

Statement Code Statement

Skin Irritation

Causes skin irritation.

Wash skin thoroughly
P264
after handling.

P280

Wear protective
gloves/ eye protection/

face protection.

P302 + P352

IF ON SKIN: Wash
with plenty of soap

and water.

P332 + P313

If skin irritation occurs:
Get medical advice/

attention.

Eye Irritation

Causes serious eye
irritation.

Wear protective
P280 gloves/ eye protection/

face protection.

P305 + P351 + P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

P337 + P313

If eye irritation
persists: Get medical

advice/ attention.

Respiratory Irritation

May cause respiratory

irritation.

Avoid breathing dust/
P261 fume/ gas/ mist/

vapors/ spray.

P271

Use only outdoors or
in a well-ventilated

area.
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IF INHALED: Remove
person to fresh air and
keep comfortable for
P304 + P340 + P312 breathing. Call a
POISON CENTER/
doctor if you feel

unwell.

Storage Class: 11 - Combustible Solids

Disposal Protocol for PF-04701475

The primary directive for the disposal of PF-04701475 is to adhere to local, state, and federal
regulations. The following procedure is a general guideline and should be adapted to comply
with your institution's specific protocols for chemical waste management. The Safety Data
Sheet (SDS) for similar chemical compounds recommends disposal by an approved waste
disposal plant.

Step 1: Personal Protective Equipment (PPE) Before handling PF-04701475 for disposal,
ensure you are wearing appropriate PPE:

o Safety glasses or goggles

o Chemical-resistant gloves

o Laboratory coat

Step 2: Waste Segregation and Collection

e Solid Waste: Collect any solid PF-04701475, including contaminated items like weighing
paper or spatulas, in a designated and clearly labeled hazardous waste container. The
container should be compatible with chemical waste and have a secure lid.

e Solutions: If PF-04701475 is in a solvent, do not dispose of it down the drain. Collect the
solution in a labeled, sealed container for liquid hazardous waste. The label should clearly
indicate the contents, including the solvent used.
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Step 3: Waste Container Labeling Properly label the hazardous waste container with the
following information:

e The words "Hazardous Waste"

e The full chemical name: PF-04701475

e The CAS Number: 1488407-52-8

e The specific hazards (e.g., "Skin Irritant,” "Eye Irritant,” "Respiratory Irritant")
e The accumulation start date

» Your name and contact information

Step 4: Temporary Storage Store the sealed and labeled waste container in a designated, well-
ventilated, and secure hazardous waste accumulation area. This area should be away from
general laboratory traffic and incompatible materials.

Step 5: Final Disposal Arrange for the collection of the hazardous waste by your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor. These professionals are equipped to transport and dispose of the material in
accordance with all regulations, which may include incineration at a permitted facility.[1]

Visualizing the Disposal Workflow

To further clarify the disposal process, the following diagram illustrates the key steps and
decision points.
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PF-04701475 Disposal Workflow

Start: Identify PF-04701475 Waste

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Determine Waste Type

Solid Liquid

Solid Waste Collection Liquid Waste Collection
(e.g., powder, contaminated items) (e.g., solutions in solvent)

l l

Step 3: Label Waste Container
(Name, CAS#, Hazards)

:

Step 4: Store in Designated
Hazardous Waste Area

:

Step 5: Arrange for Professional Disposal
(EHS or Licensed Contractor)

End: Disposal Complete

Click to download full resolution via product page

Caption: A workflow diagram outlining the proper disposal procedure for PF-04701475.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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